Cas no 692287-82-4 (1-{2-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]thiophen-3-yl}-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-{2-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]thiophen-3-yl}-2,5-dimethyl-1H-pyrrole
• CAS No: 692287-82-4
• MF: C₁₈H₁₂F₆N₄S
• MW: 430.370102882385
• CID: 5692010
• PubChem ID: 1481326
• Update Time: 2023-10-13

1-{2-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]thiophen-3-yl}-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-{2-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]thiophen-3-yl}-2,5-dimethyl-1H-pyrrole
• 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• DTXSID101117213
• 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 692287-82-4
• 6R-0001
• AKOS005098870
• Pyrazolo[1,5-a]pyrimidine, 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-5,7-bis(trifluoromethyl)-

• Inchi： 1S/C18H12F6N4S/c1-9-3-4-10(2)27(9)12-5-6-29-16(12)11-7-15-25-13(17(19,20)21)8-14(18(22,23)24)28(15)26-11/h3-8H,1-2H3
• InChI Key： GECIRPATOTUJFO-UHFFFAOYSA-N
• SMILES： C12=CC(C3SC=CC=3N3C(C)=CC=C3C)=NN1C(C(F)(F)F)=CC(C(F)(F)F)=N2

Computed Properties

• Exact Mass: 430.06868655g/mol
• Monoisotopic Mass: 430.06868655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: -2.14±0.70(Predicted)